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Compound of Interest

Compound Name: TOFOGLIFLOZIN

Cat. No.: B8069257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

quantitative analysis of tofogliflozin in plasma. The primary method detailed is a validated

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method, offering high

sensitivity and specificity. Additionally, a representative High-Performance Liquid

Chromatography with Ultraviolet detection (HPLC-UV) protocol is presented as a potential

alternative or screening method.

Method 1: High-Sensitivity Quantification by LC-
MS/MS
This method is based on a validated bioanalytical procedure for the determination of

tofogliflozin in rat plasma, demonstrating excellent performance for pharmacokinetic studies.

[1][2]

Data Presentation: Quantitative Method Parameters
The performance of the LC-MS/MS method is summarized in the tables below.

Table 1: Linearity and Sensitivity
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Parameter Value

Linear Range 0.5 - 500 ng/mL

Correlation Coefficient (r²) > 0.999

| Lower Limit of Quantification (LLOQ) | 0.5 ng/mL[1] |

Table 2: Accuracy and Precision

Quality
Control (QC)
Level (ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Intra-day
Accuracy (%)

Inter-day
Accuracy (%)

Low QC (1.5
ng/mL)

4.7 6.2 104.0 105.3

Medium QC (150

ng/mL)
3.1 4.5 102.7 103.3

| High QC (400 ng/mL) | 2.8 | 3.9 | 101.5 | 102.0 |

Table 3: Recovery and Matrix Effect

QC Level (ng/mL) Extraction Recovery (%) Matrix Effect (%)

Low QC (1.5 ng/mL) 93.5 98.7

| High QC (400 ng/mL) | 95.1 | 101.2 |

Experimental Protocol: LC-MS/MS
1. Materials and Reagents:

Tofogliflozin reference standard

Empagliflozin (Internal Standard, I.S.)
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Acetonitrile (HPLC grade)

10 mM Ammonium acetate solution

Rat plasma

2. Sample Preparation (Protein Precipitation):

Pipette 50 µL of plasma into a microcentrifuge tube.

Add 100 µL of acetonitrile containing empagliflozin (I.S.).

Vortex the mixture for 1 minute to precipitate plasma proteins.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial.

Inject 5 µL of the supernatant into the LC-MS/MS system.

3. Chromatographic Conditions:

Parameter Value

HPLC System
Shimadzu Prominence UFLC system or
equivalent

Column
Quicksorb ODS (2.1 mm i.d. × 150 mm, 5 µm)

[1]

Mobile Phase
Acetonitrile : 10 mM Ammonium Acetate (50:50,

v/v)[1]

Flow Rate 0.2 mL/min[1]

Column Temperature 40°C

| Total Run Time | 4.0 min[1] |

4. Mass Spectrometric Conditions:
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Parameter Value

Mass Spectrometer
API 3200 triple-quadrupole mass
spectrometer[1]

Ion Source Electrospray Ionization (ESI) in positive mode[1]

SRM Transitions Tofogliflozin: m/z 387.1 → 267.1[1]

Empagliflozin (I.S.): m/z 451.2 → 71.0[1]

Ion Source Temperature 550°C

| IonSpray Voltage | 5500 V |

Visualization: LC-MS/MS Workflow
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Sample Preparation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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